Ethyl nitroacetate

• IUPAC Name: ethyl acetate
• InChI: InChI=1S/C4H8O2/c1-3-6-4(2)5/h3H2,1-2H3
• InChI Key: XEKOWRVHYACXOJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C
• Molecular Formula: C4H8O2, Array
• DSSTOX Substance ID: DTXSID1022001
• Molecular Weight: 88.11 g/mol
• Physical Description: Ethyl acetate appears as a clear colorless liquid with a fruity odor. Flash point 24 °F. Less dense than water. Vapors heavier than air., Liquid; Water or Solvent Wet Solid, A clear colorless liquid with a fruity odor; [CAMEO], Liquid, COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., Colourless liquid, volatile at low temperatures with a fragrant, acetic, ethereal odour, Colorless liquid with an ether-like, fruity odor.
• Boiling Point: 171 °F at 760 mmHg (NTP, 1992), 77.1 °C, Azeotropic mixture with water (6.1% wt/wt), bp: 70.4 °C; azeotropic mixture with water (7.8% wt/wt) and alcohol (9.0% wt/wt), bp: 70.3 °C; Slowly decomposed by moisture, then acquires acid reaction; absorbs water (up to 3.3% wt/wt), 76.50 to 77.50 °C. @ 760.00 mm Hg, 77 °C, 171 °F
• Flash Point: 24 °F (NTP, 1992), 7.2 °C, -4 °C c.c., 24 °F
• Solubility: 50 to 100 mg/mL at 70 °F (NTP, 1992), In water, 8.0X10+4 mg/L at 25 °C, Very soluble in water (64 g/L at 25 °C), Miscible with ethanol, ethyl ether; very soluble in acetone, benzene, Miscible with chloroform, For more Solubility (Complete) data for ETHYL ACETATE (6 total), please visit the HSDB record page., 80 mg/mL at 25 °C, Solubility in water, g/100ml at 20 °C: 8.7 (poor), Slightly soluble in ethanol, ether, glycerol, fixed and volatile oils, soluble in water (1ml in 10ml), (77 °F): 10%
• Density: 0.902 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.9003 g/cu cm at 20 °C, DENSITY OF SATURATED AIR (AIR= 1) 1.02; CONVERSION FACTORS: 1 MG/L= 278 PPM; 1 PPM= 3.60 MG/CU M, Relative density (water = 1): 0.9, 0.894-0.898, 0.9, 0.90
• Vapor Density: 3.04 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 3.04 (Air = 1), Relative vapor density (air = 1): 3.0, 3.04
• Vapor Pressure: 73 mmHg at 68 °F ; 100 mmHg at 81 °F (NTP, 1992), 93.2 [mmHg], 93.2 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 10, 73 mmHg
• Impurities: In the 85-88% grade, the major constituent other than ethyl acetate is ethanol.
• Color/Form: Clear, volatile, Colorless liquid
• CAS RN: 141-78-6
• Melting Point: -118.5 °F (NTP, 1992), -83.8 °C, -83.6 °C, -84 °C, 117 °F, -117 °F

Description

Ethyl nitroacetate, also known as ethyl 2-nitroacetate, is an organic compound used in a variety of scientific research applications. It is a colorless liquid with a pungent odor, and it is soluble in most organic solvents. This compound has been used in a variety of scientific research applications, such as synthesis, drug discovery, and biochemistry.

Scientific Research Applications

Synthesis of Unnatural α-Amino Esters

Ethyl nitroacetate serves as a glycine template to produce α-amino esters. This process includes condensation with arylacetals to give ethyl 3-aryl-2-nitroacrylates, followed by a reduction to α-amino esters. The method also explores [2 + 3] cycloadditions, leading to the synthesis of oxazole-bearing α-amino esters (Gagnot et al., 2018).

Michael Additions and Cycloaddition Condensations

This compound reacts with electron-poor olefins in the presence of a base, yielding Michael adducts or isoxazoline cycloadducts. The proportions of these products depend on reaction conditions and can be controlled by adjusting the catalytic system (Trogu, De Sarlo, & Machetti, 2009).

Formation of γ-Oxoacids and 1H-pyrrol-2(5H)-ones

This compound, when added to α,β-unsaturated ketones followed by Nef oxidation, yields γ-oxoacids. This process also enables the conversion of γ-ketoacids into 1H-pyrrol-2(5H)-ones under specific conditions (Aginagalde et al., 2010).

Organocatalytic Asymmetric Michael Addition

This compound is utilized in the asymmetric Michael addition to enones. This process, assisted by chiral amines, yields high yields and enantioselectivities under mild conditions (Zhou, Liu, & Gong, 2013).

Synthesis of Cα,α-Disubstituted Amino Acids

This compound is used in synthesizing sterically hindered and polyfunctional Cα,α-disubstituted amino acids. These amino acids are significant for inducing secondary structure in short peptides (Fu et al., 2001).

MRI/Optical Bimodal Imaging

In the field of medical imaging, this compound derivatives have been explored for targeted magnetic resonance and optical bimodal imaging of tumors. This involves the synthesis of specific polyacetylenes for tumor detection (Huang et al., 2015).

"Greener" Synthesis Methods

This compound is also significant in developing environmentally friendlier synthesis methods for related compounds. This includes a safer and more efficient procedure for synthesizing mthis compound (Johnson et al., 2017).

Safety and Hazards

Ethyl Nitroacetate is a combustible liquid. It causes skin irritation and serious eye irritation. It should be handled with care, avoiding all personal contact, including inhalation. Protective clothing should be worn when there is a risk of exposure. It should be used in a well-ventilated area and kept away from heat, sparks, open flames, and hot surfaces.

Relevant Papers

Several papers have been retrieved that discuss this compound. These include studies on the use of this compound as a glycine template to produce α-amino esters, and its use in the synthesis of γ-oxoacids via Michael addition reaction with α,β-unsaturated ketones.

Mechanism of Action

Target of Action

Ethyl nitroacetate primarily targets electron-poor olefins . These olefins are unsaturated hydrocarbons that contain one or more carbon-carbon double bonds. They play a crucial role in various biochemical reactions, particularly in the synthesis of important compounds.

Mode of Action

This compound interacts with its targets (electron-poor olefins) in the presence of a base. This interaction leads to the formation of either Michael adducts or isoxazoline cycloadducts, resulting from water elimination . The proportions of these two products depend on the reaction conditions .

Biochemical Pathways

This compound is involved in several biochemical pathways. It has been used in the synthesis of γ-oxoacids via Michael addition reaction with α,β-unsaturated ketones . It also participates in the functionalization of the C4-position on pyrimidine and the C6-position on 2′-deoxyguanosine to produce novel nucleosides . Furthermore, it contributes to the facile synthesis of α,α-diisobutylglycine and the synthesis of DL-4,4-difluoroglutamic acid .

Pharmacokinetics

Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound is currently limited. Its physical properties such as boiling point (105-107 °c/25 mmhg), density (1199 g/mL at 25 °C), and refractive index (n20/D 1424) have been reported . These properties can influence the compound’s bioavailability and pharmacokinetics.

Result of Action

The molecular and cellular effects of this compound’s action are primarily seen in its role as a glycine template to produce α-amino esters . It also contributes to the synthesis of various other compounds, including γ-oxoacids, novel nucleosides, α,α-diisobutylglycine, and DL-4,4-difluoroglutamic acid .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the reaction conditions, including the presence of a base and the temperature, can affect the proportion of Michael adducts or isoxazoline cycloadducts produced . Additionally, the compound’s interaction with electron-poor olefins can be influenced by the specific characteristics of these olefins .

Biochemical Analysis

Biochemical Properties

Ethyl nitroacetate interacts with various biomolecules in biochemical reactions. For instance, it has been used in the functionalization of the C4-position on pyrimidine and the C6-position on 2′-deoxyguanosine to produce novel nucleosides . These interactions involve the nitro group in this compound, which is a versatile functional group that can be exploited in a number of useful ways .

Cellular Effects

For instance, some nitro compounds have been shown to inhibit ruminal methane production, which may yield opportunities for producers to reduce economic and environmental costs associated with methane emission .

Molecular Mechanism

The molecular mechanism of this compound involves its participation in various chemical reactions. For example, in the synthesis of γ-oxoacids, this compound undergoes a Michael addition reaction with α,β-unsaturated ketones . In another instance, it participates in the functionalization of pyrimidine and 2′-deoxyguanosine to produce novel nucleosides .

Synthesis routes and methods I

Procedure details

Another route was disclosed by early researchers Bouveault and Wahl, Bull. Soc. Chim. France, 31, 847-54 (1904), whereby ethyl acetoacetate was reacted with absolute nitric acid in acetic anhydride at 30°-35° C., but low yields of ethyl nitroacetate were reported. This work was later confirmed by Arndt and Rose in J. Chem. Soc. 1935, 1-10. The major product produced using the conditions of Bouveault and Wahl was found to be diethyl2-oxofurazan dicarboxylate.

Synthesis routes and methods II

Procedure details

To a 100 ml three necked round bottom flask, equipped with a liquid addition funnel, a solid addition funnel and a condenser topped with a nitrogen inlet, was added 20 ml of dimethylsulfoxide and 1.08 g (0.0178 mole) nitromethane. 0.1 g (0.00178 mole) potassium hydroxide followed by 1 ml of a 20% solution of ethyl cyanoformate in (0.0021 mle) dimethylsulfoxide. The solution was stirred for a short period and the addition of each reactant (base and formate) was repeated nine times. The resultant solution remained homogeneous throughout the addition process, was stirred at ambient temperature for one hour and then acidified to pH of 4 with conc. hydrochloric acid. The product was extracted with ethyl acetate and dried with anhydrous magnesium sulfate. The magnesium sulfate was filtered off and solvent evaporated to give ethyl nitroacetate in 68% yield.

Synthesis routes and methods III

Procedure details

To a 100 ml three-neck round bottom flask, equipped with an addition funnel, a thermometer and a condenser topped with a nitrogen gas inlet tube, was added 20 ml of dimethylsulfoxide, 0.196 g (0.00815 mole) sodium hydride and then 0.5 g (0.00815 mole) of nitromethane was added dropwise at ambient temperature to give a slurry. 1.6 ml (0.0163 mole) of ethyl cyanoformate was then added dropwise forming a homogeneous solution and was then stirred for 2 hours at ambient temperature. The solution was made acidic by adding 30 ml of 1 Normal acetic acid with stirring. The product was extracted with ethyl acetate and dried over magnesium sulfate. Ethyl nitroacetate was formed in 83% yield as determined by gas chromatography.

Q & A

Q1: What are the effects of ethyl nitroacetate on rumen methane production?

A2: this compound demonstrates potent methane-inhibiting activity in ruminal fluid. In vitro studies show that at 9 mM, it reduces methane accumulation by 99% compared to untreated controls []. This inhibition likely arises from its impact on rumen microbes involved in methane production.

Q2: What is the molecular formula and weight of this compound?

A2: The molecular formula of this compound is C4H7NO4 and its molecular weight is 133.10 g/mol.

Q3: Are there any notable spectroscopic features of this compound?

A4: Yes, this compound exhibits characteristic spectroscopic features. For instance, the crystal structure of its derivative, ethyl (Z)-2-hydroxyimino-2-(methylsulfanyl)acetate (C5H9SNO3), reveals a nearly planar conformation with specific bond lengths, angles, and torsion angles [].

Q4: Is this compound stable under various conditions?

A5: this compound's stability can vary depending on the conditions. It is readily dissolved in strong acids like triflic acid, sulfuric acid, and HF-SbF5, where it exists as a doubly protonated hydroxynitrilium ion []. Its stability in other solvents and under different pH conditions would require further investigation.

Q5: Can this compound act as a catalyst in organic reactions?

A6: While not directly acting as a catalyst, this compound participates in various reactions as a reagent. For example, it serves as a C1 synthon in I2–DMSO-mediated [2 + 1 + 1 + 1] cyclization reactions to synthesize multisubstituted β-pyrrolidinones [].

Q6: Can you provide an example of a reaction mechanism involving this compound?

A7: One example is the base-catalyzed condensation of this compound with alkenes to yield isoxazolines, or with alkynes to produce isoxazoles. This reaction proceeds through a catalytic cycle involving the formation of a hydrogen-bonded ion pair between the nitronate and a protonated base, followed by reversible cycloaddition with the dipolarophile [].

Q7: Have computational methods been used to study this compound?

A8: Yes, computational studies have provided insights into reactions involving this compound. For example, computational results support a concerted decarboxylation step in the formation of γ-oxoacids from α,β-unsaturated ketones and this compound, followed by Nef oxidation under hydrolytic conditions [, ].

Q8: What are the safety considerations for handling this compound?

A8: Specific SHE regulations concerning this compound would need to be consulted. As a general rule, handling chemicals always requires appropriate safety precautions, including personal protective equipment and adherence to proper laboratory procedures.

Q9: What is known about the absorption, distribution, metabolism, and excretion (ADME) of this compound?

A9: Detailed PK/PD studies on this compound are not presented in the provided research.

Q10: Has this compound shown efficacy in in vivo models?

A13: While in vitro studies demonstrate the potent methane-inhibiting activity of this compound in ruminal fluid [], its efficacy in in vivo animal models or clinical trials is not detailed in the provided research.